Cas no 2228393-37-9 (4,4,5,5,5-pentafluoro-3,3-dimethylpentanoic acid)

• Product Name: 4,4,5,5,5-pentafluoro-3,3-dimethylpentanoic acid
• CAS No: 2228393-37-9
• MF: C₇H₉F₅O₂
• MW: 220.137180089951
• CID: 6012317
• PubChem ID: 165633603
• Update Time: 2025-06-08

4,4,5,5,5-pentafluoro-3,3-dimethylpentanoic acid Chemical and Physical Properties

Names and Identifiers

• 4,4,5,5,5-pentafluoro-3,3-dimethylpentanoic acid
• EN300-1951467
• 2228393-37-9

• Inchi： 1S/C7H9F5O2/c1-5(2,3-4(13)14)6(8,9)7(10,11)12/h3H2,1-2H3,(H,13,14)
• InChI Key： RUSWYSZYWAOBLM-UHFFFAOYSA-N
• SMILES： FC(C(F)(F)F)(C(C)(C)CC(=O)O)F

Computed Properties

• Exact Mass: 220.05227034g/mol
• Monoisotopic Mass: 220.05227034g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 231
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 37.3Ų

Additional information on 4,4,5,5,5-pentafluoro-3,3-dimethylpentanoic acid

Comprehensive Overview of 4,4,5,5,5-Pentafluoro-3,3-dimethylpentanoic Acid (CAS No. 2228393-37-9)

4,4,5,5,5-Pentafluoro-3,3-dimethylpentanoic acid (CAS No. 2228393-37-9) is a fluorinated carboxylic acid derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural and electronic properties. The compound's pentafluoro and dimethyl substituents contribute to its high lipophilicity and metabolic stability, making it a valuable intermediate in the synthesis of bioactive molecules. Researchers are increasingly exploring its applications in drug discovery, particularly in the development of protease inhibitors and enzyme modulators, where its fluorine atoms enhance binding affinity and selectivity.

In recent years, the demand for fluorinated compounds like 4,4,5,5,5-pentafluoro-3,3-dimethylpentanoic acid has surged, driven by their utility in medicinal chemistry and material science. A trending topic in this domain is the role of fluorination in improving drug bioavailability and reducing off-target effects. This aligns with frequent search queries such as "fluorinated drug candidates 2024" and "impact of fluorine in pharmaceuticals," reflecting the compound's relevance in cutting-edge research. Its CAS No. 2228393-37-9 is often cited in patent literature, underscoring its industrial importance.

The synthesis of 4,4,5,5,5-pentafluoro-3,3-dimethylpentanoic acid typically involves multi-step reactions, including fluorination and carboxylation processes. Analytical techniques such as NMR spectroscopy and mass spectrometry are critical for characterizing its purity and structure. Given the growing interest in sustainable chemistry, researchers are also investigating greener synthetic routes for this compound, addressing search trends like "eco-friendly fluorination methods."

Beyond pharmaceuticals, 4,4,5,5,5-pentafluoro-3,3-dimethylpentanoic acid finds niche applications in advanced materials, such as liquid crystals and surfactants. Its perfluoroalkyl moiety imparts exceptional thermal and chemical resistance, making it suitable for high-performance coatings. This versatility has led to increased inquiries about "fluorinated surfactants in industrial applications" and "fluorine-based materials for electronics," further highlighting its multidisciplinary appeal.

In conclusion, 4,4,5,5,5-pentafluoro-3,3-dimethylpentanoic acid (CAS No. 2228393-37-9) represents a pivotal building block in modern chemistry, bridging gaps between academia and industry. Its alignment with trending topics like precision medicine and green synthesis ensures its continued prominence in scientific discourse. For researchers seeking detailed protocols or commercial sources, keywords such as "buy CAS 2228393-37-9" or "pentafluoro-dimethylpentanoic acid supplier" are commonly used, reflecting its practical demand.